Cas no 40327-01-3 ( )

structure
Product name:
Chemical and Physical Properties
Names and Identifiers
-
- (2,3-dibromo-3-phenylpropyl) benzoate
- 2,3-dibromo-3-phenylpropyl benzoate
- AC1L5FEM
- AC1Q24BQ
- AG-J-71996
- AR-1D2371
- Benzoesaeure-((2RS,3SR)-2,3-dibrom-3-phenyl-propylester)
- benzoic acid-((2RS,3SR)-2,3-dibromo-3-phenyl-propyl ester)
- CTK4I2884
- NSC18839
- DTXSID80280823
- NSC-18839
- 40327-01-3
-
-
- Inchi: InChI=1S/C16H14Br2O2/c17-14(15(18)12-7-3-1-4-8-12)11-20-16(19)13-9-5-2-6-10-13/h1-10,14-15H,11H2
- InChI Key: JJDWSNRLPFWNCM-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C(C(COC(=O)C2=CC=CC=C2)Br)Br
Computed Properties
- Exact Mass: 395.93602
- Monoisotopic Mass: 395.93605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
- LogP: 4.74310
Related Literature
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Nadia Sebbar,Henning Bockhorn,Joseph W. Bozzelli Phys. Chem. Chem. Phys., 2002,4, 3691-3703
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Jonathan Bould,Simon J. Teat,Mark Thornton-Pett,John D. Kennedy Chem. Commun., 2001, 1788-1789
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Y. S. Liu,X. Zhang,X. F. Yang,X. K. Hong,J. F. Feng,M. S. Si,X. F. Wang Phys. Chem. Chem. Phys., 2015,17, 10462-10467
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Fred van Rantwijk,Francesco Secundo,Roger A. Sheldon Green Chem., 2006,8, 282-286
-
Kinga Suwinska,Anthony W. Coleman CrystEngComm, 2008,10, 1302-1304
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